![molecular formula C10H9ClF3NO2 B2422036 Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate CAS No. 1219950-27-2](/img/structure/B2422036.png)
Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate
Description
Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate is a chemical compound with the molecular formula C10H9ClF3NO2 and a molecular weight of 267.63. It is a key structural motif in active agrochemical and pharmaceutical ingredients . The major use of its derivatives is in the protection of crops from pests .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, such as Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate, has been a topic of interest in the agrochemical and pharmaceutical industries . The simultaneous vapor-phase reaction has the advantage that 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF), a key intermediate for the synthesis of fluazifop, can be obtained in good yield via a simple one-step reaction .Molecular Structure Analysis
The molecular structure of Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate is characterized by the presence of a pyridine ring with a trifluoromethyl group and a chlorine atom attached to it . The spatial configuration of the carbon atoms connected to the pyridine ring plays an important role in its biological activity .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate are complex and involve multiple steps . For instance, the synthesis of a related compound, pexidartinib, involves the deprotection of Boc and PMB groups, followed by a reducing amination .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate are influenced by the presence of the trifluoromethyl group and the pyridine ring . These groups contribute to the unique physicochemical properties of the compound .Future Directions
The future of trifluoromethylpyridines, including Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate, looks promising. It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future . They continue to be an important subgroup of fluorinated compounds in the agrochemical, pharmaceutical, and functional materials fields .
properties
IUPAC Name |
ethyl 2-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClF3NO2/c1-2-17-9(16)5-7-3-6(10(12,13)14)4-8(11)15-7/h3-4H,2,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXIZPQILOAARDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC(=CC(=C1)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClF3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl [6-chloro-4-(trifluoromethyl)pyridin-2-YL]acetate | |
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